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Compound of Interest

Compound Name: 4-Methoxybenzophenone

Cat. No.: B1664615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxybenzophenone, a
widely utilized organic compound. The document details its chemical synonyms, physical and
chemical properties, synthesis protocols, and key applications, with a focus on presenting data
in a clear and accessible format for scientific professionals.

Chemical Synonyms and Identifiers

4-Methoxybenzophenone is known by a variety of names in scientific literature and
commercial databases. A comprehensive list of its synonyms and chemical identifiers is
provided below for clear identification and cross-referencing.

¢ (4-Methoxyphenyl)(phenyl)methanone[1][2][3]
e 4-Benzoylanisole[1][3][4][5]

e p-Methoxybenzophenone[1][2][3][6]

e Phenyl p-anisyl ketone[1][3]

e Benzophenone, 4-methoxy-[1][2][4]

» Methanone, (4-methoxyphenyl)phenyl-[1][2][4]
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NSC 2194[1][4]

p-Benzoylanisole[4]

4-Methoxydibenzoyl[4]

phenylp-anisylketone[4]

p-methoxybenzylphenyl[4]

Chemical Identifiers:

Identifier Value

CAS Number 611-94-9[1][4][5][6]

Molecular Formula C14H1202[1][4][6]

Molecular Weight 212.24 g/mol [1][2]

InChl Key SWFHGTMLYIBPPA-UHFFFAOY SA-N[1][2][4]

SMILES COC1=CC=C(C=C1)C(=0)C2=CC=CC=C2[1]
[2]14]

PubChem CID 69146[1][6]

EC Number 210-285-5[1][7]

MDL Number MFCD00008403[1][4][6]

Physicochemical Properties

The physical and chemical properties of 4-Methoxybenzophenone are summarized in the
table below. These properties are crucial for its handling, formulation, and application in various
scientific and industrial settings.
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Property Value Source

White to yellow-orange
Appearance _ _ [4][6][7]
crystalline solid

Melting Point 60-63 °C [4107]
Boiling Point 354-356 °C [41[6]
Density 1.108 g/cm? (estimate) [4107]

Insoluble in water; soluble in

Solubility methanol and other organic [41617]
solvents.

Flash Point 155.7 °C [7]

Refractive Index 1.6000 (estimate) [4]

Room Temperature, sealed in
Storage Temperature » [4][5]
dry conditions.

Synthesis of 4-Methoxybenzophenone

A common and efficient method for the synthesis of 4-Methoxybenzophenone is through the
Friedel-Crafts acylation of anisole with benzoyl chloride.

The following diagram illustrates the chemical reaction for the synthesis of 4-
Methoxybenzophenone.
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Reactants
Products
Anisole _
(C7H80) Catalyst Friedel-Crafts
Acylation 4-Methoxybenzophenone
> (C14H1202)

Aluminum Chloride
(AICI3)

Benzoyl Chloride
(C7H5CIO)

Hydrogen Chloride
(HCI)

Click to download full resolution via product page
Caption: Friedel-Crafts acylation of anisole with benzoyl chloride.

The following protocol is a detailed procedure for the synthesis of 4-Methoxybenzophenone in
a laboratory setting.[8]

Materials:

e Anisole (10.8 g, 0.1 mole)

e Benzoyl chloride (14 g, 0.1 mole)

e Anhydrous aluminum chloride (15 g)
e Hexane (200 mL)

» Dichloromethane

e Pentane

 Dilute hydrochloric acid

e Ice

Procedure:
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» Dissolve anisole and benzoyl chloride in 200 mL of hexane in a suitable reaction vessel and
stir at room temperature.

e Slowly add anhydrous aluminum chloride to the mixture over a period of 15 minutes.
o Continue stirring the reaction mixture for an additional 15 minutes.

o Decant the hexane, and carefully hydrolyze the resulting viscous residue with 200 mL of a
mixture of ice and dilute hydrochloric acid.

o Extract the organic fraction with dichloromethane.
e Wash the resulting dichloromethane solution with water.

* Remove the dichloromethane using a rotary evaporator, which will leave an oily product that
solidifies upon standing.

e Break up the solidified product, wash it with two 50 mL portions of pentane, and then dry it to
yield 4-Methoxybenzophenone.

Applications

4-Methoxybenzophenone has several important applications across various industries,
primarily due to its ability to absorb UV radiation.

o UV Filter: It is a crucial ingredient in sunscreens and other personal care products, protecting
the skin from harmful UV radiation.[6]

o Photostabilizer: In the production of plastics and coatings, it acts as a stabilizer to prevent
UV degradation, thereby improving the durability and longevity of the materials.[6]

o Photoinitiator: It is used as a photoinitiator in UV-curing applications, such as in inks,
adhesives, and coatings.[4][7]

o Pharmaceutical Intermediate: It serves as a valuable intermediate in the synthesis of more
complex molecules in pharmaceutical research.[6]
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+ Flavor and Fragrance Industry: It is used to create specific scent profiles in perfumes and
other scented products.[6]

The following diagram illustrates the workflow of its primary application as a UV absorber.
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Caption: Mechanism of UV protection by 4-Methoxybenzophenone.

Spectral Data

A summary of the key spectral data for 4-Methoxybenzophenone is provided in the table
below. This information is essential for its identification and characterization.
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Spectral Data Type Key Features

1H NMR Spectral data available.[1]

13C NMR Spectral data available.[1]

IR Spectroscopy Spectral data available.[1]

Mass Spectrometry (GC-MS) Major peaks at m/z 135, 212, 213, 105, 77.[1]

UV-Vis Spect Spectral data available, confirming its UV
-Vis Spectrosco
P by absorption properties.[1]

Safety and Handling

4-Methoxybenzophenone is classified as an irritant.[1][4] The following GHS hazard
statements apply:

e H302: Harmful if swallowed.[4]

e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][4]

Proper personal protective equipment (PPE), including eye shields and gloves, should be used
when handling this chemical. It should be stored in a well-ventilated place and the container
kept tightly closed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://www.benchchem.com/product/b1664615?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7486243.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7486243.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7486243.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7486243.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7486243.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7486243.htm
https://www.benchchem.com/product/b1664615?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 4-Methoxybenzophenone | C14H1202 | CID 69146 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 4-Methoxybenzophenone | Drug Information, Uses, Side Effects, Pharma intermediate
Chemistry | PharmaCompass.com [pharmacompass.com]

3. 4-Methoxybenzophenone, 98+% | Fisher Scientific [fishersci.ca]

4. 4-Methoxybenzophenone | 611-94-9 [chemicalbook.com]

5. 4-Methoxybenzophenone | 611-94-9 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

6. chemimpex.com [chemimpex.com]

7. lookchem.com [lookchem.com]

8. prepchem.com [prepchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-
Methoxybenzophenone and Its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1664615#synonyms-for-4-methoxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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